N-benzyl-N-(2-hydroxyethyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide

• IUPAC Name: N-benzyl-N-(2-hydroxyethyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide
• InChI: InChI=1S/C17H19NO2S/c19-10-9-18(12-13-5-2-1-3-6-13)17(20)16-11-14-7-4-8-15(14)21-16/h1-3,5-6,11,19H,4,7-10,12H2
• InChI Key: MCHOMONLFVFBPB-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)SC(=C2)C(=O)N(CCO)CC3=CC=CC=C3
• Molecular Formula: C17H19NO2S
• Molecular Weight: 301.4 g/mol

Description

N-benzyl-N-(2-hydroxyethyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-benzyl-N-(2-hydroxyethyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide is not fully understood. However, it is believed to exert its antitumor activity by inducing apoptosis in cancer cells. It may also inhibit the growth of cancer cells by interfering with the cell cycle. Its anti-inflammatory activity may be due to its ability to inhibit the production of pro-inflammatory cytokines. Its antioxidant activity may be due to its ability to scavenge free radicals.
Biochemical and Physiological Effects:
N-benzyl-N-(2-hydroxyethyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide has been shown to have various biochemical and physiological effects. It has been found to reduce the expression of genes involved in cancer cell growth and proliferation. It has also been found to reduce the levels of pro-inflammatory cytokines in animal models. Additionally, this compound has been shown to have antioxidant activity, which may protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-N-(2-hydroxyethyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide in lab experiments is its potential as a multi-functional compound. It has been shown to have antitumor, anti-inflammatory, and antioxidant activity, which makes it a versatile compound for various research applications. However, one limitation of using this compound is its limited solubility in water, which may affect its bioavailability and efficacy in some experiments.

Future Directions

There are several future directions for research on N-benzyl-N-(2-hydroxyethyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide. One potential direction is to investigate its potential as a drug candidate for the treatment of cancer and inflammatory diseases. Another potential direction is to study its mechanism of action in more detail to better understand its biological effects. Additionally, further research could be conducted to optimize its synthesis method and improve its solubility for better bioavailability in lab experiments.

Synthesis Methods

The synthesis of N-benzyl-N-(2-hydroxyethyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide involves the reaction of 2-(benzylthio)ethylamine with 2-bromoacetic acid followed by cyclization using sodium hydride. The final product is obtained after purification using column chromatography. This method has been optimized to achieve high yields and purity.

Scientific Research Applications

N-benzyl-N-(2-hydroxyethyl)-5,6-dihydro-4H-cyclopenta[b]thiophene-2-carboxamide has shown potential in various scientific research applications. It has been studied as a potential antitumor agent due to its ability to inhibit the growth of cancer cells. It has also been investigated for its potential as an anti-inflammatory agent due to its ability to reduce inflammation in animal models. Additionally, this compound has been studied for its potential as an antioxidant and antimicrobial agent.